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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzoic Acid

Cat. No.: B1347271

Essential Safety and Handling Guide for 2-Chloro-5-
methylbenzoic Acid

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-5-methylbenzoic Acid in a laboratory setting. The following procedures are critical for
the safety of all personnel and to ensure regulatory compliance.

Hazard Identification and Classification

2-Chloro-5-methylbenzoic Acid is a solid organic compound that presents several health
hazards. Proper handling is crucial to minimize exposure and associated risks.

Hazard Class GHS Classification Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.
Serious Eye Damage Category 1 Causes serious eye damage.
Skin Irritation Category 2 Causes skin irritation.
Respiratory Irritation Category 3 May cause respiratory

irritation.

Personal Protective Equipment (PPE)
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When handling 2-Chloro-5-methylbenzoic Acid, the following personal protective equipment
is mandatory to prevent exposure.

PPE Category Specification Rationale

Protects against dust particles
) Chemical safety gogglesand a  and potential splashes,
Eye/Face Protection ) ] )
face shield. preventing serious eye

damage.

Provides a barrier against skin
) Nitrile or neoprene gloves.[1] contact, preventing irritation.[1]
Hand Protection i )
[2] Inspect gloves for integrity

before each use.

Protects against accidental
Body Protection A flame-resistant lab coat. spills and contamination of

personal clothing.

A NIOSH-approved air- Required when handling the
purifying respirator with powder outside of a fume hood

Respiratory Protection organic vapor and acid gas or when dust generation is
cartridges, or a particulate likely, to prevent respiratory
respirator for dusts.[3][4] tract irritation.

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2-Chloro-5-methylbenzoic Acid is essential for
laboratory safety.

Engineering Controls

» Ventilation: Always handle 2-Chloro-5-methylbenzoic Acid in a well-ventilated area. For
procedures that may generate dust, such as weighing or transferring the solid, a certified
chemical fume hood is mandatory.

o Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety
shower are readily accessible in the immediate work area.
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Standard Operating Procedure for Handling

e Preparation:

[e]

Designate a specific area for handling 2-Chloro-5-methylbenzoic Acid.

Ensure the work area is clean and free of clutter.

o

[¢]

Assemble all necessary equipment and PPE before handling the chemical.

[e]

Verify that the safety data sheet (SDS) is accessible.

e Handling the Chemical:

o

Don the appropriate PPE as specified in the table above.

[¢]

Carefully open the container, avoiding the creation of dust.

[¢]

Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner
that generates airborne particles.

[¢]

If weighing the compound, do so in a fume hood or a ventilated balance enclosure.

[e]

Keep the container tightly closed when not in use.
e Post-Handling:

o Clean the work area thoroughly with an appropriate solvent and decontaminate any
equipment used.

o Properly remove and dispose of contaminated PPE.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.

Storage

o Store 2-Chloro-5-methylbenzoic Acid in a tightly sealed, properly labeled container.
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o Keep the container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 2-Chloro-5-methylbenzoic Acid and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Halogenated Waste Stream: 2-Chloro-5-methylbenzoic Acid is a halogenated organic
compound.[5] All solid waste, contaminated materials (e.g., gloves, weighing paper), and
solutions containing this chemical must be collected in a designated, clearly labeled
hazardous waste container for halogenated organic waste.[5][6]

» Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.[6]

Disposal Procedure

e Solid Waste:

o Collect all solid 2-Chloro-5-methylbenzoic Acid waste and contaminated disposable
materials in a sealed, labeled container.

o The label should clearly indicate "Hazardous Waste," "Halogenated Organic Solid," and
list the chemical name.

e Liquid Waste:

o If the chemical is dissolved in a solvent, collect the solution in a designated, sealed, and
labeled container for halogenated liquid waste.

o The label should include the chemical name and the solvent used.
» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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o Incineration at a permitted hazardous waste facility is a common and effective disposal
method for halogenated organic compounds.[7]

Emergency Procedures

Emergency Situation Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) ) )

and lower eyelids. Seek immediate medical

attention.

Immediately remove contaminated clothing and
) wash the affected area with plenty of soap and
Skin Contact ] T
water. Seek medical attention if irritation

persists.

) Move the individual to fresh air. If breathing is
Inhalation . ) ) )
difficult, provide oxygen. Seek medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . _ . _
Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
with an inert absorbent material. Carefully
Spill sweep up the material and place it in a sealed
container for hazardous waste disposal.
Ventilate the area and wash the spill site after

material pickup is complete.

Workflow for Safe Handling of 2-Chloro-5-methylbenzoic
Acid
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Safe Handling Workflow for 2-Chloro-5-methylbenzoic Acid
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Caption: Workflow for the safe handling of 2-Chloro-5-methylbenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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